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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the methodologies and data

interpretation involved in the structure elucidation of 2-[(2-Fluorophenyl)amino]nicotinic acid.

Due to the limited availability of specific experimental data for this exact compound in public

databases, this guide leverages data from structurally analogous compounds to present a

predictive analysis. The principles and experimental protocols detailed herein are fundamental

for the characterization of novel small molecules in drug discovery and development. This

document outlines standard analytical techniques, including Nuclear Magnetic Resonance

(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), and provides a

plausible synthetic route.

Introduction
2-[(2-Fluorophenyl)amino]nicotinic acid is a heterocyclic compound incorporating a nicotinic

acid scaffold and a 2-fluoroaniline moiety. Nicotinic acid, a form of vitamin B3, and its

derivatives are of significant interest in medicinal chemistry due to their diverse biological

activities. The introduction of a fluorophenylamino group can significantly modulate the

physicochemical and pharmacological properties of the parent molecule. Accurate structure

elucidation is a critical first step in the development of any new chemical entity. This guide

provides a framework for achieving this through modern analytical techniques.
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Predicted Chemical Structure
The chemical structure of 2-[(2-Fluorophenyl)amino]nicotinic acid is presented below. The

molecule consists of a pyridine ring carboxylated at the 3-position and substituted with a 2-

fluorophenylamino group at the 2-position.

Molecular Formula: C₁₂H₉FN₂O₂ Molecular Weight: 232.21 g/mol IUPAC Name: 2-[(2-

Fluorophenyl)amino]pyridine-3-carboxylic acid

Synthesis Pathway
A common and effective method for the synthesis of N-aryl-2-aminopyridines is the Buchwald-

Hartwig amination. A plausible synthetic route for 2-[(2-Fluorophenyl)amino]nicotinic acid
would involve the palladium-catalyzed cross-coupling of 2-chloronicotinic acid with 2-

fluoroaniline.
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Reactants

Reaction Conditions

2-Chloronicotinic Acid

2-[(2-Fluorophenyl)amino]nicotinic acid

Buchwald-Hartwig
Amination

2-Fluoroaniline

Pd Catalyst (e.g., Pd₂(dba)₃)
+ Ligand (e.g., Xantphos)

Base (e.g., Cs₂CO₃)

Solvent (e.g., Toluene)

Synthesis of Target Compound

Mass Spectrometry
(Confirm Molecular Weight)

IR Spectroscopy
(Identify Functional Groups)

NMR Spectroscopy
(¹H, ¹³C, 2D)

(Elucidate C-H Framework)

Combined Spectroscopic
Data Analysis

Structure Confirmed
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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